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Compound of Interest

Compound Name: Oxydemeton-methyl

Cat. No.: B133069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of the organophosphate insecticide Oxydemeton-methyl, which are critical for

environmental fate and transport modeling. The information presented herein is essential for

predicting the environmental distribution, persistence, and potential impact of this compound.

Core Physicochemical Properties
Accurate environmental modeling relies on precise input parameters. The following tables

summarize the key physicochemical properties of Oxydemeton-methyl, compiled from various

scientific sources.
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Property Value Reference(s)

Molecular Formula C₆H₁₅O₄PS₂ [1]

Molecular Weight 246.3 g/mol [1]

Physical State Clear amber liquid [1]

Melting Point < -20 °C [2]

Boiling Point 106 °C at 0.01 Torr [2]

Density 1.289 g/cm³ at 20 °C [3]

Environmental Fate Properties
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Property Value Temperature
Conditions/Not
es

Reference(s)

Water Solubility Miscible 20 °C - [2][3]

Vapor Pressure
2.85 x 10⁻⁵

mmHg
20 °C Low volatility [1][4]

3.8 x 10⁻³ Pa 20 °C [2]

Henry's Law

Constant

1.6 x 10⁻¹³

atm·m³/mol
25 °C

Estimated;

essentially

nonvolatile from

water surfaces

[1][4]

Log Kₒw

(Octanol-Water

Partition

Coefficient)

-0.74 21 °C

Indicates high

water solubility

and low potential

for

bioaccumulation

[2][5]

Kₒc (Soil Organic

Carbon-Water

Partitioning

Coefficient)

9 - 10 -

Estimated;

suggests very

high mobility in

soil

[1][6][7]

Hydrolysis Half-

life (DT₅₀)
107 days 22 °C pH 4 [1]

46 days 22 °C pH 7 [1]

2 days 22 °C pH 9 [1]

73 days 20 °C
pH 7; Moderately

persistent
[8]

Aqueous

Photolysis Half-

life (DT₅₀)

222 days -

pH 7; Not a

significant

degradation

route

[8]

Soil Aerobic

Degradation

1 day 20 °C Non-persistent in

soil under

[8]
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Half-life (DT₅₀) aerobic

conditions

Environmental Fate and Transport Pathways
The environmental behavior of Oxydemeton-methyl is governed by a combination of its

physical and chemical properties. The following diagram illustrates the key pathways

influencing its fate and transport in the environment.
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Environmental Compartments

Transformation and Transport Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physicochemical Properties of Oxydemeton-methyl: A
Technical Guide for Environmental Modeling]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b133069#physicochemical-properties-of-
oxydemeton-methyl-relevant-to-environmental-modeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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